Cas no 82772-48-3 (Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-)

82772-48-3 structure
Product name:Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-
Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-
- 1-(2,2-dichloro-1-methoxyethyl)-3-methoxybenzene
- 82772-48-3
- DTXSID50836477
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- Inchi: InChI=1S/C10H12Cl2O2/c1-13-8-5-3-4-7(6-8)9(14-2)10(11)12/h3-6,9-10H,1-2H3
- InChI Key: AWCPGOVSOUWFKD-UHFFFAOYSA-N
- SMILES: COC1=CC=CC(=C1)C(C(Cl)Cl)OC
Computed Properties
- Exact Mass: 234.0214350g/mol
- Monoisotopic Mass: 234.0214350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy- Related Literature
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Yehao Deng,Qi Wang,Yongbo Yuan,Jinsong Huang Mater. Horiz., 2015,2, 578-583
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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3. Water
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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